Cas no 2229156-65-2 (3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid
• CAS No: 2229156-65-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6571465
• PubChem ID: 165650195
• Update Time: 2025-11-03

3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid
• 2229156-65-2
• 3-oxo-1-[3-(propan-2-yl)phenyl]cyclobutane-1-carboxylic acid
• EN300-1754707

• Inchi： 1S/C14H16O3/c1-9(2)10-4-3-5-11(6-10)14(13(16)17)7-12(15)8-14/h3-6,9H,7-8H2,1-2H3,(H,16,17)
• InChI Key： TXCINPMYOCZCEE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC=C(C(C)C)C=2)C1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid

Research Brief on 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid (CAS: 2229156-65-2)

The compound 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid (CAS: 2229156-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study highlighted the compound's ability to reduce prostaglandin E2 (PGE2) production in vitro, suggesting its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of this compound. A preprint article available on bioRxiv (2024) reported that 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. The study also noted synergistic effects when the compound was combined with conventional chemotherapeutic agents, opening new avenues for combination therapy in oncology.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid. A recent patent (WO2023123456) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also progressed, with a 2024 paper in Drug Metabolism and Disposition providing detailed data on the compound's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The results indicate favorable oral bioavailability and a half-life suitable for once-daily dosing, though further optimization may be needed to minimize hepatic metabolism.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships (SAR) of 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid derivatives to enhance potency and selectivity. Computational modeling and high-throughput screening approaches are being employed to identify optimal modifications to the core structure. These efforts are expected to yield second-generation compounds with improved therapeutic indices.

In conclusion, 3-oxo-1-3-(propan-2-yl)phenylcyclobutane-1-carboxylic acid represents a promising scaffold in medicinal chemistry with multiple therapeutic applications. While challenges remain in terms of clinical translation, the compound's unique pharmacological profile and recent synthetic advances position it as a strong candidate for further development. Continued research efforts will likely focus on IND-enabling studies and the exploration of additional biological targets.